Cas no 81661-26-9 (methyl 5-formyl-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-formyl-2-methylfuran-3-carboxylate
• CAS No: 81661-26-9
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD03407372
• CID: 719935
• PubChem ID: 2779820
• Update Time: 2025-04-19

methyl 5-formyl-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylicacid, 5-formyl-2-methyl-, methyl ester
• Methyl 5-formyl-2-methyl-3-furoate
• methyl 5-formyl-2-methylfuran-3-carboxylate
• 4-methoxycarbonyl-5-methyl-2-furaldehyde
• 5-formyl-2-methylfuran-3-carboxylic acid methyl ester
• methyl 5-formyl-2-methyl-3-furancarboxylate
• methyl-2-methyl-5-formyl-3-furoate
• SCHEMBL1936673
• MS-22193
• MFCD03407372
• AKOS001204511
• SB61084
• FT-0628678
• 5-formyl-2-methyl-furan-3-carboxylic acid methyl ester
• Z166630220
• J-522483
• 81661-26-9
• CS-0254463
• DTXSID40381562
• EN300-23891
• WINMHOHYPKKTEM-UHFFFAOYSA-N
• METHYL5-FORMYL-2-METHYL-3-FUROATE
• G29740

• MDL： MFCD03407372
• Inchi： 1S/C8H8O4/c1-5-7(8(10)11-2)3-6(4-9)12-5/h3-4H,1-2H3
• InChI Key： WINMHOHYPKKTEM-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(C(=O)OC)=C1C

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.217
• Melting Point: 83 °C
• Boiling Point: 275.2°C at 760 mmHg
• Flash Point: 120.2°C
• Refractive Index: 1.518
• PSA: 56.51000
• LogP: 1.18710

methyl 5-formyl-2-methylfuran-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃